Cas no 225-82-1 (5H-Benzo[a]phenothiazine)

5H-Benzo[a]phenothiazine structure
5H-Benzo[a]phenothiazine structure
Product Name:5H-Benzo[a]phenothiazine
CAS No:225-82-1
MF:C16H11NS
MW:249.330242395401
CID:271115
PubChem ID:235805
Update Time:2025-04-19

5H-Benzo[a]phenothiazine Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzo[a]phenothiazine
    • AC1L5V72
    • AC1Q4UZG
    • AG-J-70654
    • AR-1G8279
    • CTK1A4730
    • NSC37547
    • NSC-37547
    • 225-82-1
    • DTXSID30284533
    • Inchi: 1S/C16H11NS/c1-2-6-12-11(5-1)9-10-15-16(12)17-13-7-3-4-8-14(13)18-15/h1-8,10H,9H2
    • InChI Key: RLVBYJHKSCWXMV-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C2C1=CCC1C=CC=CC=12

Computed Properties

  • Exact Mass: 249.06133
  • Monoisotopic Mass: 249.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.7Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 418.3°C at 760 mmHg
  • Flash Point: 206.8°C
  • Refractive Index: 1.717
  • PSA: 12.36
  • LogP: 3.78870
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